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Compound of Interest

Compound Name: 3-Isocyanatothiolane
Cat. No.: B11715273
Get Quote
\ J

Part 1: Chemical Identity & Core Distinction

In medicinal chemistry and heterocycle synthesis, "3-Isocyanatothiolane" refers to a specific
five-membered sulfur-containing ring functionalized with an isocyanate group. It is critical to
distinguish between the sulfide form (unoxidized) and the sulfone form (1,1-dioxide), as they
have vastly different stabilities and commercial availabilities.

1.1 The Two Forms
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3-Isocyanatothiolane

3-Isocyanatothiolane 1,1-

Feature _ o
(Sulfide) Dioxide (Sulfone)
CAS Number 1498114-81-0 24373-66-8
) ] Tetrahydrothiophene-1,1-
Structure Tetrahydrothiophene ring o )
dioxide (Sulfolane) ring
Formula CsH7NOS CsH7NOsS
MW 129.18 g/mol 161.18 g/mol
State Liquid (typically) Solid (mp ~60-65 °C)
- Oxidation-sensitive; prone to ) ) )
Stability Highly stable; crystalline solid
stench
] Bioisostere installation; "Click" Reagent for sulfonylurea
Primary Use

chemistry

herbicides/drugs

Critical Note: Most commercial "3-isocyanatothiolane" requests in drug development actually

target the 1,1-dioxide (CAS 24373-66-8) due to its handling ease. However, if the unoxidized

sulfur atom is required for specific metabolic profiles (e.g., to allow for in vivo oxidation or metal

coordination), CAS 1498114-81-0 is the correct target.

Part 2: Synthesis & Manufacturing

Since the sulfide form (CAS 1498114-81-0) is less commercially available, it is often

synthesized ex situ or in situ from the corresponding amine. The following protocol describes

the conversion of 3-aminotetrahydrothiophene to the isocyanate using a triphosgene-mediated

pathway, which avoids the use of gaseous phosgene.

2.1 Synthesis Workflow (Graphviz Diagram)
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Figure 1: Triphosgene-mediated synthesis of 3-lsocyanatothiolane from 3-
aminotetrahydrothiophene.

2.2 Detailed Protocol (Triphosgene Method)

Reagents:

3-Aminotetrahydrothiophene (1.0 eq)

Triphosgene (0.35 eq)

Triethylamine (2.2 eq)

Dichloromethane (DCM), anhydrous

Step-by-Step:

e Preparation: Dissolve triphosgene in anhydrous DCM in a round-bottom flask under nitrogen.
Cool to 0°C.
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» Addition: Dropwise add a solution of 3-aminotetrahydrothiophene and triethylamine in DCM
over 30 minutes. Caution: Exothermic reaction.

e Conversion: Allow the mixture to warm to room temperature and stir for 2 hours. Monitor by
TLC or IR (appearance of -NCO peak at ~2270 cm™1).

o Workup: Quench carefully with cold water (if product is stable to rapid hydrolysis) or filter off
amine salts directly if using non-aqueous workup.

« Purification: Distillation under reduced pressure is recommended for the sulfide form to
prevent oxidation.

Part 3: Reactivity & Applications

3-Isocyanatothiolane serves as a versatile electrophile. Its primary utility lies in generating
urea and carbamate derivatives that incorporate the thiolane ring—a motif often used to
improve lipophilicity compared to tetrahydrofuran (THF) analogs.

3.1 Reactivity Profile (Graphviz Diagram)
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Figure 2: Divergent reactivity pathways for 3-Isocyanatothiolane.

3.2 Key Applications

o Medicinal Chemistry: Used to synthesize urea-based inhibitors where the thiolane ring acts
as a bioisostere for proline or pyrrolidine rings. The sulfur atom provides unique hydrogen-
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bond accepting properties and metabolic oxidation potential.

o Sulfonylurea Precursors: The sulfide form can be reacted to form a urea and subsequently
oxidized to the sulfone, offering a different synthetic strategy than starting with the sulfone
isocyanate directly.

o Cross-linking Agents: Bifunctional derivatives (if the thiolane ring is substituted) are used in
polymer chemistry to modify material properties (refractive index, flexibility).

Part 4: Safety & Handling (E-E-A-T)

Hazard Classification (GHS):

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled (Sensitizer).
o H335: May cause respiratory irritation.

Specific Handling Protocols:

o Moisture Sensitivity: Isocyanates react with water to form amines and CO2. Store under inert
gas (Argon/Nitrogen) at 2—8°C.

e Odor Control: The sulfide form (CAS 1498114-81-0) likely possesses a characteristic
disagreeable sulfide odor. All handling must occur in a functioning fume hood. Bleach
(hypochlorite) solution should be available to neutralize spills (oxidizes the sulfide and
guenches the isocyanate).

e Decontamination: Glassware should be rinsed with a mixture of water/ethanol/ammonia to
guench residual isocyanate before removal from the hood.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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